Cas no 2104926-88-5 (1-[(3S)-piperidin-3-yl]ethan-1-one)

• Product Name: 1-[(3S)-piperidin-3-yl]ethan-1-one
• CAS No: 2104926-88-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6594754
• PubChem ID: 28063417
• Update Time: 2025-11-01

1-[(3S)-piperidin-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3S)-piperidin-3-yl]ethan-1-one
• SCHEMBL14500148
• EN300-798537
• 2104926-88-5

• Inchi： 1S/C7H13NO/c1-6(9)7-3-2-4-8-5-7/h7-8H,2-5H2,1H3/t7-/m0/s1
• InChI Key： NPESJLMSOHJUQQ-ZETCQYMHSA-N
• SMILES： O=C(C)[C@@H]1CNCCC1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-[(3S)-piperidin-3-yl]ethan-1-one

Introduction to 1-[(3S)-piperidin-3-yl]ethan-1-one (CAS No. 2104926-88-5)

1-[(3S)-piperidin-3-yl]ethan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique (3S)-piperidin-3-yl substituent, which imparts distinct stereochemical and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2104926-88-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The stereochemistry of the piperidine ring, particularly the (S)-configuration, plays a crucial role in determining its biological activity and interaction with target enzymes or receptors.

The molecular structure of 1-[(3S)-piperidin-3-yl]ethan-1-one consists of an ethanone moiety linked to a (3S)-piperidine ring, which is a common scaffold in many pharmacologically active molecules. Piperidine derivatives are well-known for their versatility in drug design, often serving as key components in central nervous system (CNS) drugs, antiviral agents, and other therapeutic categories. The specific stereochemistry at the 3-position of the piperidine ring is particularly important, as it can significantly influence the compound's efficacy, selectivity, and metabolic stability.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds due to their improved pharmacological profiles. The (S)-configuration of 1-[(3S)-piperidin-3-yl]ethan-1-one makes it a valuable building block for such enantiomerically enriched drug candidates. Advances in chiral synthesis techniques have enabled the efficient production of this compound, making it more accessible for medicinal chemists to explore its potential.

One of the most compelling aspects of 1-[(3S)-piperidin-3-yl]ethan-1-one is its utility in the synthesis of more complex pharmacophores. Its structural features allow for further functionalization, enabling the creation of novel derivatives with tailored biological activities. For instance, researchers have utilized this compound as a precursor in the development of potential treatments for neurological disorders, where precise stereochemical control is essential for achieving therapeutic efficacy.

The pharmacological significance of 1-[(3S)-piperidin-3-yl]ethan-1-one has been further highlighted by recent studies demonstrating its interaction with specific biological targets. Research has shown that this compound can modulate the activity of certain enzymes and receptors, which are implicated in various diseases. These findings underscore the importance of stereochemically defined intermediates in drug discovery and development.

Moreover, the synthetic pathways for producing 1-[(3S)-piperidin-3-yl]ethan-1-one have been optimized to enhance yield and purity. Modern synthetic methodologies, including asymmetric hydrogenation and enzymatic resolution techniques, have been employed to achieve high enantiomeric excesses. These advancements not only facilitate the production of this compound but also contribute to the broader field of chiral chemistry.

The versatility of 1-[(3S)-piperidin-3-yl]ethan-1-one extends beyond its role as a synthetic intermediate. It has also been investigated for its potential applications in material science and industrial chemistry. While primarily studied for its pharmaceutical applications, researchers have explored its reactivity and compatibility with other molecules, opening up new avenues for innovation.

In conclusion, 1-[(3S)-piperidin-3-ylenthanone (CAS No. 2104926885) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique stereochemical features and synthetic accessibility make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.